BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Methyl-3-octanol safety and hazards
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-3-octanol

Cat. No.: B1584227

An In-depth Technical Guide on the Safety and Hazards of 2-Methyl-3-octanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
for 2-Methyl-3-octanol (CAS: 26533-34-6), a secondary alcohol. The information presented is
intended to promote safe handling and awareness of potential risks in a laboratory or industrial
setting.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Methyl-3-octanol is provided
below.
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Property

Value

Molecular Formula

C9H200[1]

Molecular Weight 144.25 g/mol [1]

Appearance Colorless liquid[2]

Odor Characteristic odor[2]

Boiling Point 189 °C[2]

Melting Point 6.15 °C (estimated)[2]

Density 0.83 g/cm?3[2]

Solubility Soluble in ethanol and ether[2]

Hazard Identification and GHS Classification

2-Methyl-3-octanol is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification:

Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion / Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage / Eye H318: Causes serious eye
o Category 1
Irritation damage
Specific target organ toxicity — ]
) ] H335: May cause respiratory
Single exposure (Respiratory Category 3

tract irritation)

irritation

Source: PubChem[1]

GHS Label Elements:

o Pictograms:
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» Signal Word:Danger

Toxicological Information

Detailed toxicological studies specifically for 2-Methyl-3-octanol are limited. The information
below is based on available data and information from structurally similar compounds.

Acute Toxicity:
. Toxicological
Route of Exposure  Test Species ) Value
Endpoint

Oral (data for 3-

Rat LD50 3400 mg/kg]3]
Methyl-3-octanol)
Dermal (data for 3- )

Rabbit LD50 > 5000 mg/kg[4]

Octanol)

Skin Irritation: 2-Methyl-3-octanol is classified as a skin irritant.[1] Direct contact may cause
redness, inflammation, and discomfort. The mechanism of skin irritation by alcohols generally
involves the removal of lipids from the stratum corneum, disrupting the skin's barrier function
and leading to dryness and irritation.[5][6]

Eye Irritation: The substance is classified as causing serious eye damage.[1] Contact with the
eyes can lead to severe irritation, pain, and potentially irreversible damage to the cornea.[7][8]

Respiratory Tract Irritation: Inhalation of vapors may cause irritation to the respiratory system.

[1]

Repeated Dose Toxicity, Genotoxicity, and Reproductive Toxicity: Specific data for 2-Methyl-3-
octanol are not readily available. For the related substance 3-octanol, a risk assessment
based on read-across data did not indicate concerns for genotoxicity or reproductive toxicity.[9]
A 90-day subchronic oral toxicity study on octan-3-ol in rats established a No-Observed-Effect
Level (NOEL) of 25 mg/kg body weight per day, based on increased liver weight and
microscopic changes in the liver and kidney at higher doses.[10]

Experimental Protocols
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Detailed experimental protocols for toxicological studies on 2-Methyl-3-octanol are not publicly
available. However, standardized OECD guidelines are typically followed for such
assessments. The workflows for skin and eye irritation studies are depicted below.

Eye Irritation Test (OECD 492)

Reconstructed Human Cornea-like Application of Rinsing and Post-Exposure " y
[ Epithelium (RNCE) Culture ]—>[2-Melhyl-3-oclano\ Short-Term Exposure Incubation Cell Viability Assessment Hazard Potential Classification

Skin Irritation Test (OECD 439)

Reconstructed Human Topical Application of Tissue Rinsing and
Epidermis (RhE) Culture 2-Methyl-3-octanol Incubation Period Post-Incubation Cell Viability Assay (MTT) Data Analysis and Classification

Click to download full resolution via product page
Caption: Standard experimental workflows for in vitro skin and eye irritation testing.
Safety and Handling
Engineering Controls:

e Work in a well-ventilated area. The use of a chemical fume hood is recommended to
minimize exposure to vapors.

e Ensure easy access to emergency eyewash stations and safety showers.
Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are required. A face shield should be worn when
there is a risk of splashing.

» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber).
» Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

Handling and Storage:
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Avoid contact with skin and eyes.

Avoid inhalation of vapors.

Store in a cool, dry, well-ventilated area in a tightly sealed container.

Keep away from heat, sparks, open flames, and other ignition sources.

Incompatible with strong oxidizing agents.

First Aid Measures

Exposure Route First Aid Instructions

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention if symptoms persist.[3]

Immediately remove contaminated clothing.
) Wash the affected area with soap and water for
Skin Contact . . L
at least 15 minutes. Seek medical attention if

irritation develops or persists.[3]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, while holding the

Eye Contact eyelids open. Remove contact lenses if present
and easy to do. Seek immediate medical

attention.[3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ] ] ]
water. Seek immediate medical attention.

Fire and Explosion Hazards

2-Methyl-3-octanol is a combustible liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide.
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¢ Hazardous Combustion Products: May produce carbon monoxide and carbon dioxide upon
combustion.

Mechanisms of Toxicity

The specific signaling pathways for 2-Methyl-3-octanol toxicity have not been detailed in the
available literature. However, the general mechanism for alcohol-induced skin and eye irritation
is understood to involve the disruption of cellular membranes.

2-Methyl-3-octanol Exposure

(Disruption of Cell Membrane Lipids) (Protein DenaturatiorD

Tissue Level Effect
Compromised Barrier Function
(Skin/Cornea)

:

(Release of Inflammatory Mediators)

Irritation, Redness, Pain,
Serious Eye Damage

Click to download full resolution via product page

Caption: A logical diagram illustrating the general mechanism of alcohol-induced cellular and
tissue damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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